Cas no 2381752-98-1 (trans-1-((Benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: trans-1-((Benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 2381752-98-1
• MF: C₁₅H₁₆F₃NO₄
• MW: 331.287055015564
• CID: 6197927
• PubChem ID: 58284488
• Update Time: 2025-10-23

trans-1-((Benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2381752-98-1
• SCHEMBL10189892
• RCMPMDCOBDJAAE-VXGBXAGGSA-N
• trans-1-((benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylicacid
• rac-(3R,5R)-1-[(benzyloxy)carbonyl]-5-(trifluoromethyl)piperidine-3-carboxylic acid
• EN300-20817101
• trans-1-((benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylic acid
• 1269757-31-4
• trans-1-((Benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylic acid

• Inchi： 1S/C15H16F3NO4/c16-15(17,18)12-6-11(13(20)21)7-19(8-12)14(22)23-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,20,21)/t11-,12-/m1/s1
• InChI Key： RCMPMDCOBDJAAE-VXGBXAGGSA-N
• SMILES： FC([C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H](C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 331.10314248g/mol
• Monoisotopic Mass: 331.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on trans-1-((Benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylic acid

Research Brief on trans-1-((Benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylic acid (CAS: 2381752-98-1)

In recent years, the compound trans-1-((Benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylic acid (CAS: 2381752-98-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine scaffold and trifluoromethyl group, has shown promise as a key intermediate in the synthesis of bioactive compounds and potential drug candidates. Its unique structural features make it a valuable building block for the development of novel therapeutics targeting various diseases, including central nervous system (CNS) disorders and infectious diseases.

The primary objective of recent studies involving this compound has been to explore its synthetic utility and biological activity. Researchers have focused on optimizing its synthesis to improve yield and purity, as well as investigating its potential as a precursor for more complex molecules. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound an attractive starting point for medicinal chemistry campaigns.

Methodologically, recent research has employed advanced techniques such as high-performance liquid chromatography (HPLC) for purification and nuclear magnetic resonance (NMR) spectroscopy for structural characterization. Additionally, computational modeling has been utilized to predict the compound's interactions with biological targets, providing insights into its potential therapeutic applications. These approaches have been complemented by in vitro assays to evaluate its biological activity and toxicity profile.

Key findings from recent studies indicate that trans-1-((Benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylic acid exhibits favorable physicochemical properties, including good solubility and stability under physiological conditions. Moreover, its incorporation into larger molecular frameworks has led to the discovery of compounds with promising activity against specific enzyme targets, such as proteases and kinases. These results underscore the compound's versatility and potential as a scaffold for drug discovery.

In conclusion, trans-1-((Benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylic acid represents a valuable tool in medicinal chemistry, with its applications spanning from synthetic intermediate to potential bioactive molecule. Ongoing research aims to further elucidate its pharmacological properties and explore its utility in the development of new therapeutic agents. Future directions may include in vivo studies to assess its efficacy and safety in animal models, as well as the design of derivatives with enhanced biological activity.